1-[(3R,4S)-4-Hydroxyoxolan-3-yl]triazole-4-carboxylic acid

• IUPAC Name: 1-[(3R,4S)-4-hydroxyoxolan-3-yl]triazole-4-carboxylic acid
• InChI: InChI=1S/C7H9N3O4/c11-6-3-14-2-5(6)10-1-4(7(12)13)8-9-10/h1,5-6,11H,2-3H2,(H,12,13)/t5-,6-/m1/s1
• InChI Key: XPHCOYJVUMMOSW-PHDIDXHHSA-N
• Canonical SMILES: C1C(C(CO1)O)N2C=C(N=N2)C(=O)O
• Isomeric SMILES: C1[C@H]([C@@H](CO1)O)N2C=C(N=N2)C(=O)O
• Molecular Formula: C7H9N3O4
• Molecular Weight: 199.16 g/mol
• CAS No.: 1932108-24-1

Description

1-[(3R,4S)-4-Hydroxyoxolan-3-yl]triazole-4-carboxylic acid is a useful research compound. Its molecular formula is C7H9N3O4 and its molecular weight is 199.166. The purity is usually 95%.
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Scientific Research Applications

Ruthenium-Catalyzed Synthesis and Applications

Triazole-based scaffolds, like 5-amino-1,2,3-triazole-4-carboxylic acid, are pivotal in synthesizing biologically active compounds and peptidomimetics. A ruthenium-catalyzed protocol has been developed to create a protected version of this triazole amino acid, facilitating the synthesis of triazole-containing dipeptides and HSP90 inhibitors, demonstrating significant biological activity (Ferrini et al., 2015).

Copper-Catalyzed Synthesis of Triazole Derivatives

Triazole derivatives synthesized via copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) have been evaluated for their potential as 17β-HSD1 inhibitors, which are significant in the treatment of mammary tumors. This highlights triazoles' role as bioisosteres of various functional groups, contributing to their versatility in medicinal chemistry (Hernández-López et al., 2020).

Photooxygenation of Oxazoles

The photooxygenation of oxazoles to form triamides, which then undergo nucleophilic attack, represents a novel approach to synthesizing macrolides, including recifeiolide and curvularin. This method showcases the utility of triazole derivatives in synthesizing complex organic molecules (Wasserman et al., 1981).

Supramolecular Interactions of Triazoles

1,2,3-Triazoles are known for their supramolecular interactions, enabling applications in coordination and supramolecular chemistry. These interactions include hydrogen and halogen bonding, metal ion coordination, and anion recognition, illustrating the triazole ring's versatility in forming diverse molecular architectures (Schulze & Schubert, 2014).